Cas no 42432-56-4 (2-methyl-2-(2,4,5-trimethylphenyl)oxirane)

• Product Name: 2-methyl-2-(2,4,5-trimethylphenyl)oxirane
• CAS No: 42432-56-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 2688024
• PubChem ID: 82468182
• Update Time: 2025-04-21

2-methyl-2-(2,4,5-trimethylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2,4,5-trimethylphenyl)oxirane
• 42432-56-4
• EN300-1869899

• Inchi： 1S/C12H16O/c1-8-5-10(3)11(6-9(8)2)12(4)7-13-12/h5-6H,7H2,1-4H3
• InChI Key： MQDXFTSMTWDBLD-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 176.120115130Da
• Monoisotopic Mass: 176.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų